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Compound of Interest

Compound Name: Drospirenone-13C3

Cat. No.: B12368112 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Drospirenone-13C3, an

isotopically labeled synthetic progestin. This document details its chemical structure,

physicochemical and biological properties, and its mechanism of action. It is intended to serve

as a valuable resource for researchers and professionals engaged in drug development and

related scientific fields.

Chemical Structure and Properties
Drospirenone-13C3 is a stable isotope-labeled version of Drospirenone, a synthetic

progestogen that is an analog of spironolactone. The isotopic labeling involves the

incorporation of three Carbon-13 atoms into the molecule, providing a valuable tool for a variety

of research applications, particularly in pharmacokinetic and metabolic studies.

Chemical Formula: C₂₁¹³C₃H₃₀O₃

Molecular Weight: 369.47 g/mol [1]

Synonyms: 6β,7β,15β,16β-Dimethylene-3-oxo-4-androstene-[17(β-1')-spiro-5']perhydrofuran-

2'-one-13C3, Dihydrospirorenone-13C3, Drospirenona-13C3, ZK 30595-13C3.[2]
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Physicochemical Properties
Quantitative data for Drospirenone-13C3 is not readily available in public literature. However,

the physicochemical properties are expected to be nearly identical to those of unlabeled

Drospirenone due to the nature of stable isotope labeling.

Property Value (for unlabeled Drospirenone)

Melting Point 197-200°C

Appearance Off-White crystalline powder

Solubility

Very slightly soluble in water. Soluble in

methanol and ethanol, sparingly soluble in

acetone, and slightly soluble in ethyl acetate

and acetonitrile.

LogP 3.08

Biological Properties and Mechanism of Action
Drospirenone is a progestin, meaning it acts as an agonist of the progesterone receptor. It also

possesses antimineralocorticoid and antiandrogenic properties.

Progestogenic Activity
Drospirenone binds to the progesterone receptor, which leads to the inhibition of ovulation and

changes in the cervical mucus and endometrium, making it an effective contraceptive.

Antimineralocorticoid Activity
Drospirenone acts as an antagonist to the mineralocorticoid receptor, which is responsible for

regulating salt and water balance in the body. This antagonism can lead to a mild diuretic

effect.

Antiandrogenic Activity
By blocking androgen receptors, Drospirenone can counteract the effects of androgens, which

can be beneficial in treating conditions like acne.
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Signaling Pathways
The biological effects of Drospirenone are mediated through its interaction with several nuclear

receptors. The following diagrams illustrate the general signaling pathways for the

progesterone, mineralocorticoid, and androgen receptors.

Drospirenone

Progesterone Receptor (PR)
+ HSP Complex

Binds

Activated PR Dimer

HSP Dissociation
& Dimerization

Progesterone
Response Element (PRE)

Binds
Gene Transcription

mRNA Protein SynthesisTranslation in Cytoplasm

Click to download full resolution via product page

Caption: Progesterone Receptor Signaling Pathway.
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Caption: Mineralocorticoid Receptor Signaling Pathway.
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Caption: Androgen Receptor Signaling Pathway.

Experimental Protocols
Detailed experimental protocols for the synthesis and purification of Drospirenone-13C3 are

not widely published. However, the following sections provide representative methodologies for

the synthesis of isotopically labeled steroids and the analysis of Drospirenone that can be

adapted for Drospirenone-13C3.

General Synthesis of Isotopically Labeled Steroids
The synthesis of 13C-labeled steroid hormones can be achieved through partial or total

synthesis.[3] A common approach involves introducing the isotopic label via a 13C-labeled

synthon. For Drospirenone-13C3, this would likely involve the use of a 13C-labeled precursor

in one of the key cyclization or addition steps in the overall synthetic route. The specific steps

would be highly dependent on the desired labeling pattern.
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Purification of Drospirenone
Purification of Drospirenone and its analogs is typically achieved using chromatographic

techniques.

Method: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Mobile Phase: A mixture of acetonitrile and water is commonly used in an isocratic or

gradient elution.[4][5]

Flow Rate: Typically around 1.0 mL/min.

Detection: UV detection at a wavelength of approximately 220 nm.

Injection Volume: 20 µL.

Quantitative Analysis of Drospirenone
Method: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This is a highly sensitive and selective method for quantifying Drospirenone in biological

matrices.

Sample Preparation: Liquid-liquid extraction or solid-phase extraction (SPE) is used to

isolate the analyte from the matrix.

Chromatography: UPLC or HPLC with a C18 or cyano column.

Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium formate) and an organic

solvent (e.g., methanol or acetonitrile).

Ionization: Electrospray ionization (ESI) in positive mode.

Detection: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion

transitions for both the analyte and an internal standard.
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Experimental Workflows
The following diagrams illustrate typical experimental workflows for the analysis of

Drospirenone.
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Caption: General Workflow for HPLC Analysis of Drospirenone.
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Caption: General Workflow for LC-MS/MS Analysis of Drospirenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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